N'-[(1-benzyl-3-phenyl-1H-pyrazol-4-yl)methylene]isonicotinohydrazide

• IUPAC Name: N-[(E)-(1-benzyl-3-phenylpyrazol-4-yl)methylideneamino]pyridine-4-carboxamide
• InChI: InChI=1S/C23H19N5O/c29-23(20-11-13-24-14-12-20)26-25-15-21-17-28(16-18-7-3-1-4-8-18)27-22(21)19-9-5-2-6-10-19/h1-15,17H,16H2,(H,26,29)/b25-15+
• InChI Key: RGFBJVFGIVRMQJ-MFKUBSTISA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=C(C(=N2)C3=CC=CC=C3)C=NNC(=O)C4=CC=NC=C4
• Isomeric SMILES: C1=CC=C(C=C1)CN2C=C(C(=N2)C3=CC=CC=C3)/C=N/NC(=O)C4=CC=NC=C4
• Molecular Formula: C23H19N5O
• Molecular Weight: 381.4 g/mol

Description

N'-[(1-benzyl-3-phenyl-1H-pyrazol-4-yl)methylene]isonicotinohydrazide, also known as LMPH, is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promising results in various studies, indicating its potential as a useful tool in research.

Mechanism of Action

The mechanism of action of N'-[(1-benzyl-3-phenyl-1H-pyrazol-4-yl)methylene]isonicotinohydrazide is not fully understood, but it is believed to involve the inhibition of cell proliferation and induction of apoptosis in cancer cells. It has also been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
N'-[(1-benzyl-3-phenyl-1H-pyrazol-4-yl)methylene]isonicotinohydrazide has been shown to exhibit potent cytotoxic activity against several cancer cell lines, indicating its potential as a useful tool in cancer research. It has also been shown to exhibit anti-inflammatory and antioxidant activities, making it a potential candidate for the treatment of various diseases associated with inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-[(1-benzyl-3-phenyl-1H-pyrazol-4-yl)methylene]isonicotinohydrazide in lab experiments is its potent cytotoxic activity against cancer cells. This makes it a useful tool for studying the mechanisms of cancer cell growth and survival. However, one of the limitations of using N'-[(1-benzyl-3-phenyl-1H-pyrazol-4-yl)methylene]isonicotinohydrazide is its potential toxicity to normal cells, which may limit its clinical applications.

Future Directions

There are several future directions for the study of N'-[(1-benzyl-3-phenyl-1H-pyrazol-4-yl)methylene]isonicotinohydrazide. One potential direction is the development of new anticancer drugs based on the structure of N'-[(1-benzyl-3-phenyl-1H-pyrazol-4-yl)methylene]isonicotinohydrazide. Another potential direction is the study of its potential applications in the treatment of various diseases associated with inflammation and oxidative stress. Additionally, further studies are needed to fully understand the mechanism of action of N'-[(1-benzyl-3-phenyl-1H-pyrazol-4-yl)methylene]isonicotinohydrazide and its potential toxicity to normal cells.

Synthesis Methods

The synthesis of N'-[(1-benzyl-3-phenyl-1H-pyrazol-4-yl)methylene]isonicotinohydrazide involves the reaction of isonicotinohydrazide with 1-benzyl-3-phenyl-1H-pyrazole-4-carbaldehyde in the presence of a suitable catalyst. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N'-[(1-benzyl-3-phenyl-1H-pyrazol-4-yl)methylene]isonicotinohydrazide has been studied for its potential applications in various scientific fields such as medicinal chemistry, drug discovery, and cancer research. It has been shown to exhibit potent cytotoxic activity against several cancer cell lines, making it a potential candidate for the development of new anticancer drugs.